Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt
Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt
Brand Name:
Vulcanchem
CAS No.:
353754-92-4
VCID:
VC0014475
InChI:
InChI=1S/C19H35N5O5S3.C2HF3O2/c1-32(28,29)31-11-10-22-18(26)13(20)6-4-5-9-21-16(25)8-3-2-7-15-17-14(12-30-15)23-19(27)24-17;3-2(4,5)1(6)7/h13-15,17H,2-12,20H2,1H3,(H,21,25)(H,22,26)(H2,23,24,27);(H,6,7)/t13-,14-,15-,17-;/m0./s1
SMILES:
COS(=O)(=S)CCNC(=O)C(CCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2)N
Molecular Formula:
C21H36F3N5O7S3
Molecular Weight:
623.7 g/mol
Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt
CAS No.: 353754-92-4
VCID: VC0014475
Molecular Formula: C21H36F3N5O7S3
Molecular Weight: 623.7 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 353754-92-4 |
|---|---|
| Product Name | Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt |
| Molecular Formula | C21H36F3N5O7S3 |
| Molecular Weight | 623.7 g/mol |
| IUPAC Name | (2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-amino-N-(2-methylsulfonylsulfanylethyl)hexanamide;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C19H35N5O5S3.C2HF3O2/c1-32(28,29)31-11-10-22-18(26)13(20)6-4-5-9-21-16(25)8-3-2-7-15-17-14(12-30-15)23-19(27)24-17;3-2(4,5)1(6)7/h13-15,17H,2-12,20H2,1H3,(H,21,25)(H,22,26)(H2,23,24,27);(H,6,7)/t13-,14-,15-,17-;/m0./s1 |
| Standard InChIKey | SAYKPNMEZYSGFN-AGOFZYAISA-N |
| SMILES | COS(=O)(=S)CCNC(=O)C(CCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2)N |
| Canonical SMILES | CS(=O)(=O)SCCNC(=O)C(CCCCNC(=O)CCCCC1C2C(CS1)NC(=O)N2)N.C(=O)(C(F)(F)F)O |
| Synonyms | Methanesulfonothioic Acid S-[2-[[(2S)-2-Amino-6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]amino]ethyl] Ester, 2,2,2-Trifluoroacetate;_x000B_Biocytinamidoethyl MTS, TFA Salt |
| PubChem Compound | 131878320 |
| Last Modified | Apr 15 2024 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume